1-[1-(Methylamino)cyclopentyl]propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-[1-(methylamino)cyclopentyl]propan-1-one
• InChI: InChI=1S/C9H17NO/c1-3-8(11)9(10-2)6-4-5-7-9/h10H,3-7H2,1-2H3
• InChI Key: HPJWQYUNKMBDRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1(CCCC1)NC

Description

1-[1-(Methylamino)cyclopentyl]propan-1-one is a chemical compound with the molecular formula C9H17NO. It is a cyclopentyl derivative with a methylamino group attached to the cyclopentyl ring and a propanone group. This compound is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[1-(Methylamino)cyclopentyl]propan-1-one typically involves the reaction of cyclopentanone with methylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure its suitability for research and industrial applications.

Chemical Reactions Analysis

Types of Reactions: 1-[1-(Methylamino)cyclopentyl]propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are used for substitution reactions.

Major Products:

Oxidation: Formation of cyclopentanone derivatives.

Reduction: Formation of cyclopentanol or cyclopentylamine derivatives.

Substitution: Formation of various substituted cyclopentyl derivatives.

Scientific Research Applications

1-[1-(Methylamino)cyclopentyl]propan-1-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(Methylamino)cyclopentyl]propan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the conditions under which the compound is used.

Comparison with Similar Compounds

Cyclopentanone: A precursor in the synthesis of 1-[1-(Methylamino)cyclopentyl]propan-1-one.

Cyclopentylamine: A related compound with similar structural features.

Methylamine: A key reactant in the synthesis of the compound.

Uniqueness: this compound is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties